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Compound of Interest

Compound Name: LCS3

Cat. No.: B5847662

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
chemical compound LCS3 (CAS No. 109844-92-0). It includes detailed operational plans for
safe handling and disposal, presented to ensure user safety and regulatory compliance. The
information is compiled to be your preferred source for laboratory safety and chemical handling.

LCS3 is an inhibitor of glutathione reductase (GR) and thioredoxin reductase (TrxR), with IC50
values of 3.3 uM and 3.8 uM, respectively.[1][2] It has been shown to induce apoptosis in
certain cancer cell lines and is active against M. tuberculosis.[1][2] Due to its biological activity
and the fact that its toxicological properties have not been fully characterized, it should be
handled with care.[3]

Personal Protective Equipment (PPE) and
Immediate Safety

Always handle LCS3 in a designated area, such as a chemical fume hood.
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PPE Category Item

Specification

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, 15mil or thicker).

Eye Protection Safety Glasses

Appropriate safety glasses with

side shields or goggles.

A standard laboratory coat is

Skin and Body Lab Coat )
required.
Always handle the solid
compound and stock solutions
Respiratory Fume Hood within a certified chemical

fume hood to prevent

inhalation.[3]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:

Exposure Route

First Aid Procedure

In case of eye contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention.

In case of skin contact

Wash with copious amounts of water for at least

15 minutes.[3] Remove contaminated clothing.

Move the victim to fresh air and monitor

breathing. If breathing is difficult, administer

If inhaled . . .
oxygen. If breathing stops, give artificial
respiration.[3]
Rinse mouth out with copious amounts of water
If swallowed and contact a physician.[3] Do NOT induce
vomiting.
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Handling and Storage

« Handling: Avoid creating dust when working with the solid form.[3] Avoid inhalation, and
contact with eyes, skin, and clothing.[3]

o Storage: Store in a tightly sealed container in a dry, dark, and well-ventilated place.[4]
Recommended storage is at 0-4°C for the short term (days to weeks) or -20°C for the long
term (months to years).[4]

Spill and Disposal Plan
Treat all spills and waste as potentially hazardous.

o Spill Cleanup:

Evacuate the area.

o

o Wear appropriate PPE.

o For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it in a sealed container for disposal.[3]

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Decontaminate the area with a suitable solvent (e.g., alcohol) and then wash with soap
and water.[3]

o Waste Disposal: Dispose of LCS3 and any contaminated materials in accordance with local,
state, and federal regulations.[3] Treat as a potentially toxic substance.[3]

Quantitative Data Summary

The following tables summarize the known quantitative data for LCS3.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 109844-92-0 [1][5][6]
Molecular Formula C11H7CIN204 [1]
Molecular Weight 266.64 g/mol [3]
Appearance Yellow solid [3]
Melting Point 181.8-183.5°C [3]
Table 2: Solubility
Solvent Solubility Source
DMSO 1 mg/mL [1]I2]
DMF Slightly soluble [1][2]
Ethanol Insoluble [1112]
PBS (pH 7.2) Insoluble [1][2]
Water 0.0 mg/mL [3]
Table 3: Biological Activity
Target ICso Source
Glutathione Reductase (GR) 3.3uM [11[2]
Thioredoxin Reductase (TrxR) 3.8 uM [1112]

Experimental Protocols

The following is a general protocol for an in vitro enzyme inhibition assay, a key experiment for

characterizing a compound like LCS3.

Protocol: In Vitro Glutathione Reductase (GR) Inhibition Assay

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.glpbio.com/lcs3.html
https://file.medchemexpress.eu/batch_PDF/HY-147328/LCS3-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/lcs3.html
https://www.glpbio.com/lcs3.html
https://www.axonmedchem.com/files/3791/3791-MSDS-B1.pdf
https://www.axonmedchem.com/files/3791/3791-MSDS-B1.pdf
https://www.axonmedchem.com/files/3791/3791-MSDS-B1.pdf
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.axonmedchem.com/files/3791/3791-MSDS-B1.pdf
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.glpbio.com/lcs3.html
https://www.caymanchem.com/product/36636/lcs3
https://www.benchchem.com/product/b5847662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5847662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Prepare Reagents:

o

Assay Buffer (e.g., 100 mM potassium phosphate, 1 mM EDTA, pH 7.5).

NADPH solution.

[¢]

[¢]

Oxidized Glutathione (GSSG) solution.

[e]

Glutathione Reductase enzyme solution.

o

LCS3 stock solution (in DMSQO) and serial dilutions.

e Assay Procedure:

[¢]

In a 96-well plate, add assay buffer, NADPH, and GSSG to each well.

[e]

Add varying concentrations of LCS3 (or DMSO as a vehicle control) to the appropriate
wells.

[e]

Initiate the reaction by adding the GR enzyme solution to all wells.

o

Immediately measure the decrease in absorbance at 340 nm (due to NADPH oxidation)
over time using a plate reader.

e Data Analysis:
o Calculate the rate of reaction for each LCS3 concentration.

o Plot the reaction rate against the LCS3 concentration to determine the 1Cso value.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b5847662?utm_src=pdf-body
https://www.benchchem.com/product/b5847662?utm_src=pdf-body
https://www.benchchem.com/product/b5847662?utm_src=pdf-body
https://www.benchchem.com/product/b5847662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5847662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 Preparation and Handling A

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\

Work in a Chemical Fume Hood

\

Weigh Solid LCS3

\

Dissolve in Solvent (e.g., DMSO)
\§ ~/

Experimentation

Perform Experiment

T
! ~

1 ~
T

1

Cleanup and Decontaminatio 4 Waste Disptfsm\\ A
v A
Decontaminate Glassware and Surfaces Solid Waste (Contaminated PPE, etc.) Liquid Waste (Unused Solutions)
Dispose in Labeled Hazardous Waste Container
G J

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of LCS3.
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Caption: Signaling pathway showing LCS3 inhibition and downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LCS3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5847662#personal-protective-equipment-for-

handling-lcs3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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